4-cyano-N-[3-(2-ethoxyethyl)-4-fluoro-1,3-benzothiazol-2-ylidene]benzamide

• IUPAC Name: 4-cyano-N-[3-(2-ethoxyethyl)-4-fluoro-1,3-benzothiazol-2-ylidene]benzamide
• InChI: InChI=1S/C19H16FN3O2S/c1-2-25-11-10-23-17-15(20)4-3-5-16(17)26-19(23)22-18(24)14-8-6-13(12-21)7-9-14/h3-9H,2,10-11H2,1H3
• InChI Key: GPXGZUWCSYRVQT-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=CC=C2SC1=NC(=O)C3=CC=C(C=C3)C#N)F
• Molecular Formula: C19H16FN3O2S
• Molecular Weight: 369.4 g/mol
• CAS No.: 865248-75-5

Description

4-cyano-N-[3-(2-ethoxyethyl)-4-fluoro-1,3-benzothiazol-2-ylidene]benzamide is a useful research compound. Its molecular formula is C19H16FN3O2S and its molecular weight is 369.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Convenient Synthesis of Derivatives

  Research on the synthesis of 2,3-disubstituted derivatives of 4H-pyrimido[2,1-b]-benzothiazole-4-one explores the chemical reactions involving benzothiazole derivatives. Such studies indicate the chemical versatility and reactivity of benzothiazole compounds, making them suitable for various synthetic applications (Baheti, Kapratwar, & Kuberkar, 2002).

• Fluorescent Properties for Sensing Applications

  Benzimidazole and benzothiazole conjugated Schiff bases have been studied for their fluorescent properties, indicating their potential as fluorescent sensors for metal ions such as Al3+ and Zn2+. This demonstrates the utility of benzothiazole derivatives in developing materials for chemical sensing and detection (Suman, Bubbly, Gudennavar, & Gayathri, 2019).

Biological Applications

• Anticancer Activity

  Studies on Co(II) complexes of benzothiazole derivatives have explored their fluorescence properties and anticancer activity, suggesting that these compounds can be used in cancer research and potentially as therapeutic agents (Vellaiswamy & Ramaswamy, 2017).

• Herbicidal Activity

  Research on 2-cyano-3-(2-chlorothiazol-5-yl)methylaminoacrylates, a class of compounds related to the chemical structure of interest, shows significant herbicidal activity. This indicates the potential agricultural applications of benzothiazole derivatives in developing new herbicides (Wang, Li, Li, & Huang, 2004).

Mechanism of Action

Target of Action

The primary targets of this compound, also known as Ohtuvayre, are the enzymes phosphodiesterase 3 and phosphodiesterase 4 (PDE3 and PDE4) . These enzymes play a crucial role in the regulation of intracellular levels of cyclic nucleotides, which are important secondary messengers in cells.

Mode of Action

Ohtuvayre acts as a selective dual inhibitor of PDE3 and PDE4 . By inhibiting these enzymes, it prevents the breakdown of cyclic nucleotides, leading to an increase in their intracellular levels. This results in bronchodilation and non-steroidal anti-inflammatory effects .

Biochemical Pathways

The inhibition of PDE3 and PDE4 affects multiple biochemical pathways. The increased levels of cyclic nucleotides can lead to relaxation of smooth muscle in the airways, resulting in bronchodilation. Additionally, the anti-inflammatory effects may result from the inhibition of inflammatory cell activation and cytokine production .

Pharmacokinetics

It is known that the compound is delivered directly to the lungs through a standard jet nebulizer . This suggests that it has good bioavailability in the target organ.

Result of Action

The combined bronchodilator and anti-inflammatory effects of Ohtuvayre can help to alleviate the symptoms of chronic obstructive pulmonary disease (COPD). It has been approved for the maintenance treatment of COPD in adult patients .